Cas no 1060805-48-2 (6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde)

• Product Name: 6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde
• CAS No: 1060805-48-2
• MF: C₇H₃BrF₃NO
• MW: 254.004031419754
• CID: 1171260
• PubChem ID: 72212199
• Update Time: 2025-06-29

6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde
• 6-BROMO-4-(TRIFLUOROMETHYL)NICOTINALDEHYDE
• 1060805-48-2
• HLHLTZUXCXZHEK-UHFFFAOYSA-N
• AB67928
• DTXSID001220021
• 6-Bromo-4-(trifluoromethyl)-3-pyridinecarboxaldehyde

• Inchi： 1S/C7H3BrF3NO/c8-6-1-5(7(9,10)11)4(3-13)2-12-6/h1-3H
• InChI Key： HLHLTZUXCXZHEK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=O)C=N1

Computed Properties

• Exact Mass: 252.93501g/mol
• Monoisotopic Mass: 252.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde

6-Bromo-4-(Trifluoromethyl)Pyridine-3-Carbaldehyde: A Comprehensive Overview

6-Bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde, identified by the CAS number 1060805-48-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material synthesis, and as a building block in organic synthesis. Recent advancements in synthetic methodologies and its characterization have further highlighted its importance in contemporary chemical research.

The structure of 6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde consists of a pyridine ring substituted with a bromine atom at position 6, a trifluoromethyl group at position 4, and an aldehyde group at position 3. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions. The aldehyde group, in particular, is highly reactive and can participate in a wide range of condensation reactions, making this compound an invaluable intermediate in organic synthesis.

Recent studies have focused on the synthesis and characterization of 6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde. Researchers have developed efficient synthetic routes that utilize advanced catalytic systems to achieve high yields and selectivity. For instance, the use of palladium-catalyzed coupling reactions has been explored to construct the pyridine ring with the desired substituents. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. The compound exhibits good solubility in polar solvents due to the electron-withdrawing effects of the trifluoromethyl and bromine groups. Additionally, its thermal stability has been evaluated, revealing that it can withstand moderate heating without decomposition, which is advantageous for its use in high-temperature chemical processes.

In terms of applications, 6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic additions and condensation reactions makes it a valuable precursor for constructing complex heterocyclic frameworks. Recent research has demonstrated its utility in the synthesis of pyrazolo[1,5-a]pyrimidine derivatives, which exhibit potential anticancer activity.

Beyond drug development, this compound has also found applications in materials science. The introduction of electron-withdrawing groups like trifluoromethyl enhances the electronic properties of the molecule, making it suitable for use in organic electronics. For example, derivatives of this compound have been explored as components in light-emitting diodes (LEDs) due to their ability to emit light upon electrical stimulation.

The environmental impact and safety profile of 6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde have also been investigated to ensure its safe handling and use. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental effects and degradation pathways.

In conclusion, 6-bromo-4-(trifluoromethyl)pyridine-3-carbaldehyde, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its significance as a key building block in modern organic chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role as an essential compound in both academic and industrial settings.